Cas no 892596-78-0 (N-(4-Fluorobenzyl)prop-2-yn-1-amine)
892596-78-0 structure
Product Name:N-(4-Fluorobenzyl)prop-2-yn-1-amine
CAS No:892596-78-0
MF:C10H10FN
MW:163.191505908966
CID:891778
PubChem ID:4724224
Update Time:2025-04-19
N-(4-Fluorobenzyl)prop-2-yn-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Fluorobenzyl)prop-2-yn-1-amine
- CHEMBRDG-BB 9071752
- N-[(4-fluorophenyl)methyl]prop-2-yn-1-amine
- (4-fluorobenzyl)2-propyn-1-ylamine(SALTDATA: HCl)
- AKOS000223786
- NCGC00340372-01
- AB01261669-03
- (4-FLUOROBENZYL)2-PROPYN-1-YLAMINE
- DTXSID10406054
- 892596-78-0
- SCHEMBL9045672
-
- MDL： MFCD07411979
- Inchi： 1S/C10H10FN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h1,3-6,12H,7-8H2
- InChI Key： ZFPBOTMQBZSPNT-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNCC#C
Computed Properties
- Exact Mass: 163.08000
- Monoisotopic Mass: 163.079727485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.073
- Boiling Point: 250.5°C at 760 mmHg
- Flash Point: 105.3°C
- Refractive Index: 1.523
- PSA: 12.03000
- LogP: 1.93940
N-(4-Fluorobenzyl)prop-2-yn-1-amine Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-(4-Fluorobenzyl)prop-2-yn-1-amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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